molecular formula C12H23N3 B7587300 N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine

Cat. No. B7587300
M. Wt: 209.33 g/mol
InChI Key: CIBRLGHKTWXTES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine, also known as Octodrine, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of amphetamine, and its structure is similar to other stimulants, such as ephedrine and synephrine. Octodrine has been found to have a range of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers. In

Mechanism of Action

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine acts as a sympathomimetic agent, meaning it stimulates the sympathetic nervous system. It works by increasing the release of neurotransmitters such as dopamine, norepinephrine, and epinephrine. This leads to an increase in heart rate, blood pressure, and metabolism. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine also has an indirect effect on the release of glucose from the liver, which can lead to an increase in blood sugar levels.
Biochemical and Physiological Effects
N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been found to have a range of biochemical and physiological effects. It has been shown to increase energy expenditure and fat oxidation, which can lead to weight loss. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine also increases alertness, focus, and cognitive performance. It has been shown to improve reaction time and working memory, making it potentially useful in the treatment of ADHD. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has also been found to increase endurance and reduce fatigue, making it potentially useful as a performance-enhancing drug in sports.

Advantages and Limitations for Lab Experiments

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in large quantities. It has a well-defined mechanism of action and has been extensively studied in animal models. However, there are also limitations to its use in lab experiments. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has not been extensively studied in humans, and its long-term effects are not well understood. It is also a stimulant and can have potentially harmful effects on the cardiovascular system.

Future Directions

There are several future directions for research on N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine. One area of interest is its potential use in the treatment of obesity and metabolic disorders. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been shown to increase energy expenditure and fat oxidation, making it a potential candidate for weight loss medications. Another area of interest is its potential use in the treatment of neurological disorders such as ADHD. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been shown to improve cognitive performance and may have potential applications in the treatment of other neurological disorders. Finally, there is interest in studying the long-term effects of N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine use in humans, as well as its potential as a performance-enhancing drug in sports.
Conclusion
In conclusion, N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been explored in this paper. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has potential applications in the treatment of obesity, ADHD, and other neurological disorders, as well as potential use as a performance-enhancing drug in sports. Further research is needed to fully understand its long-term effects and potential applications.

Synthesis Methods

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine can be synthesized through a multi-step process. The first step involves the reaction of 2-methylimidazole with 1-bromohexane to produce 2-(1-bromohexyl)imidazole. This intermediate is then reacted with sodium azide to produce 2-(1-azidohexyl)imidazole. The final step involves the reduction of the azide group to an amine group using hydrogen gas and palladium on carbon as a catalyst.

Scientific Research Applications

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been used in scientific research to investigate its effects on the central nervous system, cardiovascular system, and metabolism. It has been found to have potential applications in the treatment of obesity, attention deficit hyperactivity disorder (ADHD), and other neurological disorders. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has also been studied for its potential use as a performance-enhancing drug in sports.

properties

IUPAC Name

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H23N3/c1-4-5-6-11(2)13-8-7-12-14-9-10-15(12)3/h9-11,13H,4-8H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIBRLGHKTWXTES-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC(C)NCCC1=NC=CN1C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H23N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.